Cas no 2306275-22-7 (tert-butyl N-[3-(1-fluoro-2-hydroxy-ethyl)azetidin-3-yl]carbamate)

• Product Name: tert-butyl N-[3-(1-fluoro-2-hydroxy-ethyl)azetidin-3-yl]carbamate
• CAS No: 2306275-22-7
• MF: C₁₀H₁₉FN₂O₃
• MW: 234.267866373062
• CID: 5271614
• Update Time: 2026-03-09

tert-butyl N-[3-(1-fluoro-2-hydroxy-ethyl)azetidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(1-fluoro-2-hydroxyethyl)-3-azetidinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[3-(1-fluoro-2-hydroxy-ethyl)azetidin-3-yl]carbamate

• Inchi： 1S/C10H19FN2O3/c1-9(2,3)16-8(15)13-10(5-12-6-10)7(11)4-14/h7,12,14H,4-6H2,1-3H3,(H,13,15)
• InChI Key： IEFMOQQBVDVWHN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C(F)CO)CNC1

Additional information on tert-butyl N-[3-(1-fluoro-2-hydroxy-ethyl)azetidin-3-yl]carbamate

Professional Introduction to Compound with CAS No. 2306275-22-7 and Product Name: Tert-butyl N-[3-(1-fluoro-2-hydroxy-ethyl)azetidin-3-yl]carbamate

The compound identified by the CAS number 2306275-22-7 and the product name tert-butyl N-[3-(1-fluoro-2-hydroxy-ethyl)azetidin-3-yl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential in modulating biological pathways, particularly those involving enzymatic inhibition and signal transduction. The structural framework of this molecule, featuring a tert-butyl group and an azetidinone core, combined with a 1-fluoro-2-hydroxy-ethyl side chain, contributes to its unique chemical properties and biological activity.

Recent research in the domain of medicinal chemistry has highlighted the importance of fluorinated compounds in enhancing drug efficacy and bioavailability. The presence of a fluoro substituent at the 1-position of the side chain in this compound is strategically positioned to influence metabolic stability and binding affinity. This modification is particularly relevant in the context of developing treatments for diseases where precise targeting is essential. The hydroxy group adjacent to the fluorine atom further enhances the compound's potential for hydrogen bonding interactions, which are critical for its binding to biological targets.

The azetidinone ring is a well-studied pharmacophore in medicinal chemistry, known for its ability to engage with various enzymes and receptors. In this specific compound, the azetidinone core is linked to a carbamate moiety, which serves as a versatile functional group for further derivatization. The carbamate group not only provides a site for chemical modification but also contributes to the overall solubility and pharmacokinetic properties of the molecule. This dual functionality makes it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and autoimmune disorders. The structural features of tert-butyl N-[3-(1-fluoro-2-hydroxy-ethyl)azetidin-3-yl]carbamate suggest that it may interact with inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are central to the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which are implicated in conditions such as rheumatoid arthritis, Crohn's disease, and other chronic inflammatory conditions.

Moreover, preliminary studies have indicated that this compound exhibits inhibitory activity against certain proteases involved in inflammation and tissue degradation. The tert-butyl group, while primarily serving as a sterically bulky substituent to enhance binding specificity, may also contribute to reducing unwanted side effects by minimizing off-target interactions. This is particularly important in drug development, where minimizing toxicity while maintaining efficacy is paramount.

The role of fluorine in medicinal chemistry extends beyond mere metabolic stability enhancement; it can also influence electronic properties and binding affinity. In tert-butyl N-[3-(1-fluoro-2-hydroxy-ethyl)azetidin-3-yl]carbamate, the fluorine atom is expected to increase the lipophilicity of the molecule while maintaining sufficient polar interactions for effective binding. This balance is crucial for achieving optimal pharmacokinetic profiles, including absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET).

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions using tools like molecular dynamics simulations and quantum mechanics calculations. These methods have been instrumental in understanding how modifications such as introducing fluorine or hydroxyl groups can alter binding affinities and enzyme inhibition constants. In the case of this compound, computational studies have suggested that the fluoro substituent enhances binding to target enzymes by stabilizing key interactions through dipole moments and induced dipole effects.

In clinical settings, compounds with similar structural motifs have shown promise in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of tert-butyl N-[3-(1-fluoro-2-hydroxy-ethyl)azetidin-3-yl]carbamate to interact with proteases involved in neurodegeneration makes it an attractive candidate for further investigation. Additionally, its potential to cross the blood-brain barrier could be leveraged for central nervous system (CNS) drug delivery applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include azetidinone ring formation followed by introduction of the fluorinated side chain via nucleophilic substitution or metal-catalyzed cross-coupling reactions. The final step involves carbamate formation through reaction with tert-butanol under acidic or basic conditions. Advances in synthetic methodologies have enabled more efficient routes, reducing both cost and environmental impact.

Regulatory considerations are an integral part of bringing any new pharmaceutical entity into clinical use. The safety profile of tert-butyl N-[3-(1-fluoro-2-hydroxy-ethyl)azetidin-3-yl]carbamate must be thoroughly evaluated through preclinical studies before human trials can commence. These studies will assess toxicity, pharmacokinetics, pharmacodynamics, and potential drug-drug interactions. Given its structural complexity and novel mechanism of action, comprehensive toxicological testing will be essential to ensure patient safety.

The development pipeline for this compound reflects current trends in pharmaceutical innovation—emphasizing precision medicine and targeted therapies. Its unique combination of structural features positions it as a promising candidate for treating conditions where existing treatments are limited or ineffective. As research progresses, additional derivatives may be explored to optimize efficacy while minimizing side effects.

In conclusion,tert-butyl N-[3-(1-fluoro-2-hydroxy-ethyl)azetidin-3-yl]carbamate (CAS No. 2306275-22-7) represents a significant contribution to pharmaceutical chemistry due to its innovative structure and potential therapeutic applications. Its design incorporates key features that enhance both biological activity and pharmacokinetic properties—a testament to ongoing advancements in drug discovery science.